Cas no 820237-67-0 (Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-)
820237-67-0 structure
Product Name:Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-
CAS No:820237-67-0
MF:C15H22O4
MW:266.332785129547
CID:700611
PubChem ID:11230905
Update Time:2025-04-19
Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-
- 2-(4-hydroxybutoxy)-3-methyl-4-propoxybenzaldehyde
- 2-(4-Hydroxy-butoxy)-3-methyl-4-propoxy-benzaldehyde
- 820237-67-0
- VWOARJNYUGBRKX-UHFFFAOYSA-N
- DTXSID30459527
- SCHEMBL5446680
-
- Inchi: 1S/C15H22O4/c1-3-9-18-14-7-6-13(11-17)15(12(14)2)19-10-5-4-8-16/h6-7,11,16H,3-5,8-10H2,1-2H3
- InChI Key: VWOARJNYUGBRKX-UHFFFAOYSA-N
- SMILES: O(C1C(C=O)=CC=C(C=1C)OCCC)CCCCO
Computed Properties
- Exact Mass: 266.15180918g/mol
- Monoisotopic Mass: 266.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy- Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
820237-67-0 (Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-) Related Products
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 24083-20-3(2-Tetradecyloxybenzaldehyde)
- 7091-12-5(2-Propoxybenzaldehyde)
- 309964-23-6(4-(4-Formyl-3-methoxyphenoxy)butanoic acid)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 59652-88-9(Phloroglucinol Aldehyde Triethyl Ether)
- 151903-52-5(2,5-bis(hexyloxy)terephthalaldehyde)
- 123440-34-6(1,4-Benzenedicarboxaldehyde,2,5-bis(octyloxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent